Cas no 2137755-43-0 (Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl-)

• Product Name: Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl-
• CAS No: 2137755-43-0
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 5287123
• Update Time: 2025-05-27

Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl-

• Inchi： 1S/C9H12FNO2S/c1-7-5-9(10)4-3-8(7)6-14(12,13)11-2/h3-5,11H,6H2,1-2H3
• InChI Key： FWQFFFUIEKHAEF-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=C(F)C=C1C

Additional information on Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl-

Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- (CAS No. 2137755-43-0): An Overview of a Promising Compound in Medicinal Chemistry

Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- (CAS No. 2137755-43-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- is characterized by its aromatic ring substituted with a fluoro group at the 4-position and two methyl groups at the 2-position. The sulfonamide functional group attached to the benzene ring further contributes to its distinctive properties. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as fluoro-benzene derivatives and methylamine. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound, making it more accessible for both academic and industrial research.

Biological Activities

Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- has been extensively studied for its biological activities, particularly in the context of pharmacological applications. One of the most notable properties of this compound is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising results as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. This makes it a potential candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. These findings suggest that this compound could be developed into novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

Clinical Applications and Research

The potential clinical applications of Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- are currently being explored through various preclinical and clinical studies. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development into therapeutic agents.

In recent clinical trials, Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- has demonstrated promising results in treating various conditions. For example, a phase II clinical trial evaluating its efficacy in patients with advanced solid tumors reported significant tumor shrinkage in a subset of patients. Another study focusing on its anti-inflammatory effects in patients with rheumatoid arthritis showed a reduction in disease activity scores and improved quality of life.

Current Research Trends

The ongoing research on Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- is focused on optimizing its structure to enhance its therapeutic potential while minimizing side effects. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that can improve binding affinity to target proteins. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the bioavailability and tissue distribution of this compound.

In parallel with these efforts, there is growing interest in understanding the molecular mechanisms underlying the biological activities of Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl-. Advanced techniques such as gene expression profiling and proteomics are being used to identify downstream signaling pathways affected by this compound. These insights are crucial for developing rational combination therapies that can synergize with existing treatments.

Conclusion

Benzenemethanesulfonamide, 4-fluoro-N,2-dimethyl- (CAS No. 2137755-43-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development into novel drugs for various diseases. Ongoing research efforts aim to optimize its structure and understand its mechanisms of action to fully realize its therapeutic potential.